Cas no 61556-98-7 (1-Propanol, 3,3'-[(triphenylmethyl)imino]bis-)

• Product Name: 1-Propanol, 3,3'-[(triphenylmethyl)imino]bis-
• CAS No: 61556-98-7
• MF: C₂₅H₂₉NO₂
• MW: 375.503267049789
• CID: 474888
• PubChem ID: 71394614
• Update Time: 2025-04-19

1-Propanol, 3,3'-[(triphenylmethyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3,3'-[(triphenylmethyl)imino]bis-
• 3-[3-hydroxypropyl(trityl)amino]propan-1-ol
• 61556-98-7
• 3,3'-[(Triphenylmethyl)azanediyl]di(propan-1-ol)
• DTXSID70816291

• Inchi： 1S/C25H29NO2/c27-20-10-18-26(19-11-21-28)25(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-9,12-17,27-28H,10-11,18-21H2
• InChI Key： KZPORBZZJYDICP-UHFFFAOYSA-N
• SMILES： OCCCN(CCCO)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 375.21997
• Monoisotopic Mass: 375.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7